Cas no 2092378-37-3 (2-Thiazolecarboxylic acid, 5-(chloromethyl)-)

• Product Name: 2-Thiazolecarboxylic acid, 5-(chloromethyl)-
• CAS No: 2092378-37-3
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• CID: 5267016
• Update Time: 2025-08-03

2-Thiazolecarboxylic acid, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 5-(chloromethyl)-

• Inchi： 1S/C5H4ClNO2S/c6-1-3-2-7-4(10-3)5(8)9/h2H,1H2,(H,8,9)
• InChI Key： MTDRTHPEZPSSMC-UHFFFAOYSA-N
• SMILES： S1C(CCl)=CN=C1C(O)=O

Additional information on 2-Thiazolecarboxylic acid, 5-(chloromethyl)-

2-Thiazolecarboxylic Acid, 5-(Chloromethyl)-: A Comprehensive Overview

The compound with CAS No. 2092378-37-3, commonly referred to as 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)-, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the chloromethyl group at the 5-position introduces unique chemical properties, making it a versatile building block for various applications in drug discovery, agrochemicals, and materials science.

Thiazole derivatives have gained considerable attention in recent years due to their diverse biological activities. Studies have shown that 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)- exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Researchers have also explored its potential as a precursor for synthesizing advanced materials with tailored electronic properties.

The synthesis of 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)- involves a multi-step process that typically begins with the preparation of thiazole derivatives through cyclization reactions. The introduction of the chloromethyl group at the 5-position is achieved via nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield.

In terms of applications, 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)- has been extensively studied for its role in medicinal chemistry. Its ability to act as a bioisostere for other heterocyclic systems has made it a valuable tool in drug design. For instance, researchers have utilized this compound to develop analogs with enhanced bioavailability and reduced toxicity profiles. Additionally, its application in agrochemicals has been explored for pest control and crop protection purposes.

Recent studies have highlighted the potential of 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)- in nanotechnology. By incorporating this compound into polymer matrices, scientists have created materials with improved mechanical strength and thermal stability. These materials hold promise for use in advanced electronics and aerospace applications.

From an environmental standpoint, the biodegradability and eco-friendliness of 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)- have been evaluated in several toxicity studies. Results indicate that under controlled conditions, this compound exhibits low toxicity to aquatic organisms, making it suitable for industrial applications where environmental impact is a concern.

In conclusion, 2-Thiazolecarboxylic Acid, 5-(Chloromethyl)- (CAS No. 2092378-37-3) is a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties and potential for further functionalization make it an invaluable asset in modern research and development efforts.